4-[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]butanoic acid

• IUPAC Name: 4-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]butanoic acid
• InChI: InChI=1S/C15H16N2O4/c1-21-12-6-4-11(5-7-12)13-8-9-14(18)17(16-13)10-2-3-15(19)20/h4-9H,2-3,10H2,1H3,(H,19,20)
• InChI Key: DOHWWZUESFRNDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)O
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

4-[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]butanoic acid, also known as MPPB, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects that make it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Biomass-derived Chemicals in Drug Synthesis

Levulinic acid (LEV), a biomass-derived chemical, shows promise in drug synthesis due to its carbonyl and carboxyl functional groups, which afford flexibility, diversity, and uniqueness in reactions. LEV and its derivatives, including compounds with pyridazine and other medicinally active functional groups, can significantly reduce drug synthesis costs and simplify synthesis steps, highlighting the potential of biomass-derived chemicals in pharmaceutical applications (Zhang et al., 2021).

Antioxidant Capacity and Pharmacological Properties

Research on various natural compounds, including caffeic acid derivatives and vanillic acid, has underscored the importance of phenolic compounds in offering antioxidant, anti-inflammatory, and neuroprotective properties. These studies contribute to understanding how structural modifications can enhance biological activities and potentially offer therapeutic benefits in treating diseases related to oxidative stress (Munteanu & Apetrei, 2021), (Ingole et al., 2021).

Environmental Impacts and Treatment Options

The environmental impact of pesticide production, including the generation of high-strength wastewater containing toxic pollutants, is a significant concern. Research into treatment options for such wastewater is crucial for preventing harmful chemicals from entering natural water sources. Biological processes and granular activated carbon are among the treatments that can remove a variety of compounds effectively, indicating the importance of continued environmental science research in mitigating the impacts of industrial processes (Goodwin et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have been known to target proteins involved in neurodegenerative diseases .

Mode of Action

It’s worth noting that compounds with similar structures, such as 4-phenylbutyric acid, have been shown to ameliorate unfolded proteins and suppress their aggregation, resulting in protective effects against endoplasmic reticulum stress-induced neuronal cell death .

Biochemical Pathways

Related compounds have been found to impact the pathways related to protein folding and degradation, which are crucial in the pathogenesis of neurodegenerative diseases .

Result of Action

Similar compounds have been shown to exhibit neuroprotective effects by preventing protein aggregation, a key factor in the pathogenesis of neurodegenerative diseases .